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Compound of Interest

Compound Name: Dimethyl sulfoxide-d6

Cat. No.: B120158

For Immediate Implementation: This guide provides essential safety protocols, personal
protective equipment (PPE) requirements, and detailed operational and disposal plans for the
handling of Dimethyl sulfoxide-d6 (DMSO-d6). Adherence to these procedures is critical for
ensuring personnel safety and maintaining experimental integrity. DMSO-d6 is a combustible
liquid that can readily penetrate the skin, potentially carrying dissolved hazardous substances
into the body.

Personal Protective Equipment (PPE)

The primary defense against exposure to DMSO-d6 is the consistent and correct use of
appropriate PPE. Standard laboratory attire is insufficient. All personnel handling DMSO-d6
must use the equipment outlined below.
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PPE Category

Recommended Equipment

Key Considerations

Eye & Face Protection

Chemical safety goggles or a
full-face shield.[1][2][3]

Standard safety glasses do not
offer adequate protection from
splashes.[3] Contact lenses
should not be worn as they
can absorb and concentrate

irritants.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber,

fluoroelastomer).[3]

Nitrile gloves are not
recommended as they can
degrade quickly upon contact
with DMSO.[3] Always inspect
gloves for damage before use
and use proper removal
techniques to avoid skin
contact.[3][4]

Body Protection

A fully buttoned, chemical-

resistant lab coat or coveralls.

[1]3]

Clothing should provide
complete coverage of exposed
skin.[3]

Respiratory Protection

Not typically required with

adequate ventilation.[2]

Use a respirator with a Type A
filter in case of inadequate
ventilation, heated materials,
or mists.[1][2] A self-contained
breathing apparatus (SCBA) is
required for firefighting.[2]

Footwear

Closed-toe shoes, preferably
safety footwear or rubber

gumboots.[1]

Physical and Chemical Properties

Understanding the properties of DMSO-d6 is crucial for safe handling and storage.
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Property Value

CAS Number 2206-27-1[5][6]

Molecular Formula C2Ds0OS[4]

Molecular Weight 84.17 g/mol [4]

Appearance Colorless liquid[2]

Flash Point 87 - 88 °C (188.6 - 190.4 °F)[1][6]
Boiling Point 189 °C (372 °F)[1][2][5]

Melting Point 20.2 °C (68.4 °F)[1]

Density 1.190 g/mL at 25 °C[1]

Standard Operating Procedures
Safe Handling and Storage

A systematic approach to handling and storage is mandatory to minimize risk.

Handling:

Ventilation: Always handle DMSO-d6 in a well-ventilated area, such as a chemical fume
hood.[1][6]

» Avoid Contact: Prevent all personal contact, including inhalation of vapors and direct contact
with skin and eyes.[1]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[2][5][7] Post "No Smoking" signs in handling and storage areas.[8]

 Static Discharge: Ground and bond containers and receiving equipment to prevent static
electricity buildup.

o Personal Hygiene: Do not eat, drink, or smoke when handling the substance.[1] Always wash
hands thoroughly with soap and water after handling.[1]
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» Clothing: Remove any contaminated clothing immediately and launder it separately before
reuse.[1]

Storage:
o Containers: Store in original, tightly sealed containers.[1]
e Location: Store in a cool, dry, well-ventilated area designated for combustible liquids.[1][8]

e Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases.[2]

e Moisture: Protect from moisture, as the substance is hygroscopic.[2]

Spill Response Protocol

Immediate and correct response to a spill is critical to prevent injury and further contamination.

Caption: Logical workflow for handling a Dimethyl sulfoxide-d6 spill.

Disposal Plan

Proper disposal of DMSO-d6 and associated waste is a legal and safety requirement. Under no
circumstances should DMSO-d6 be disposed of down the drain.

Step-by-Step Disposal Protocol:

o Waste Classification: All materials contaminated with DMSO-d6 (e.qg., pipette tips, gloves,
absorbent pads) and the chemical itself are considered hazardous waste.[5]

o Waste Collection:

o Collect all liquid DMSO-d6 waste in a dedicated, clearly labeled, and sealable hazardous
waste container.[4][7]

o Collect all solid waste (gloves, tips, contaminated labware) in a separate, double-bagged,
and labeled container.[7]
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» Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste,"
"Dimethyl sulfoxide-d6," and the specific contents.[7]

» Storage: Store waste containers in a designated, secure area, away from incompatible
materials, while awaiting pickup.[7]

» Disposal:

o Contact your institution's Environmental Health & Safety (EH&S) department to arrange for
waste collection.

o The generally accepted disposal method is incineration in a chemical incinerator equipped
with an afterburner and scrubber. This must be handled by a licensed disposal company.

o Always consult local, regional, and national hazardous waste regulations to ensure full
compliance.[5]

Disclaimer: This guide is intended for informational purposes and is based on publicly available
safety data. It is not a substitute for comprehensive safety training and institutional protocols.
Users should always consult the most current Safety Data Sheet (SDS) for Dimethyl
sulfoxide-d6 and adhere to all applicable regulations and institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Handling of Dimethyl Sulfoxide-d6: A
Comprehensive Safety and Operations Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b120158#personal-protective-equipment-for-
handling-dimethyl-sulfoxide-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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